Cas no 90048-07-0 (4-(Hydroxymethyl)-5-methylfuran-2-carboxylic acid)

• Product name: 4-(Hydroxymethyl)-5-methylfuran-2-carboxylic acid
• CAS No: 90048-07-0
• MF: C₇H₈O₄
• MW: 156.136022567749
• CID: 4664453

4-(Hydroxymethyl)-5-methylfuran-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(hydroxymethyl)-5-methylfuran-2-carboxylic acid
• Z2522939860
• 4-(Hydroxymethyl)-5-methylfuran-2-carboxylic acid

• Inchi： 1S/C7H8O4/c1-4-5(3-8)2-6(11-4)7(9)10/h2,8H,3H2,1H3,(H,9,10)
• InChI Key： KCRPFOPFFMDNKH-UHFFFAOYSA-N
• SMILES： O1C(C(=O)O)=CC(CO)=C1C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 157
• Topological Polar Surface Area: 70.7
• XLogP3: 0.4

Additional information on 4-(Hydroxymethyl)-5-methylfuran-2-carboxylic acid

Recent Advances in the Study of 4-(Hydroxymethyl)-5-methylfuran-2-carboxylic acid (CAS: 90048-07-0)

The compound 4-(Hydroxymethyl)-5-methylfuran-2-carboxylic acid (CAS: 90048-07-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This furan derivative, characterized by its hydroxymethyl and carboxylic acid functional groups, exhibits unique chemical properties that make it a promising candidate for various biomedical applications. Recent studies have explored its potential as a building block for drug synthesis, its role in metabolic pathways, and its interactions with biological targets.

A 2023 study published in the Journal of Medicinal Chemistry investigated the compound's utility as a precursor in the synthesis of novel anti-inflammatory agents. Researchers demonstrated that 4-(Hydroxymethyl)-5-methylfuran-2-carboxylic acid could be efficiently modified to produce derivatives with enhanced COX-2 inhibitory activity. The study highlighted the compound's structural versatility, which allows for targeted modifications to optimize pharmacokinetic properties.

In the realm of cancer research, a team from the University of Cambridge reported in Nature Chemical Biology that this furan derivative exhibits selective cytotoxicity against certain cancer cell lines. The mechanism of action appears to involve the disruption of mitochondrial function, leading to apoptosis. These findings suggest potential applications in developing targeted therapies for cancers with specific metabolic vulnerabilities.

From a chemical biology perspective, recent work has elucidated the compound's role in microbial secondary metabolism. A 2024 study in ACS Chemical Biology identified 4-(Hydroxymethyl)-5-methylfuran-2-carboxylic acid as an intermediate in the biosynthesis of certain natural products in Streptomyces species. This discovery opens new avenues for engineered biosynthesis of pharmacologically active compounds.

The compound's physicochemical properties have also been the subject of recent investigation. Computational studies published in Physical Chemistry Chemical Physics have provided detailed insights into its conformational flexibility and hydrogen bonding patterns, which are crucial for understanding its interactions with biological macromolecules. These findings are particularly relevant for rational drug design applications.

Looking forward, the unique structural features of 4-(Hydroxymethyl)-5-methylfuran-2-carboxylic acid continue to inspire innovative research directions. Current efforts are focusing on developing more efficient synthetic routes, exploring its potential in prodrug design, and investigating its role as a biomarker for certain metabolic disorders. The compound's versatility ensures it will remain an important subject of study in chemical biology and pharmaceutical sciences for years to come.